Cas no 202197-31-7 (1-[(3-fluorophenyl)methyl]-1H-indazol-5-amine)

• Product Name: 1-[(3-fluorophenyl)methyl]-1H-indazol-5-amine
• CAS No: 202197-31-7
• MF: C₁₄H₁₂FN₃
• MW: 241.263586044312
• MDL: MFCD08061259
• CID: 909296
• PubChem ID: 7147073
• Update Time: 2025-05-21

1-[(3-fluorophenyl)methyl]-1H-indazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 5-Amino-1-(3-fluorobenzyl)indazole
• 1-(3-Fluorobenzyl)-1H-indazol-5-amine
• 1-(3-FLUOROBENZYL)-1H-INDAZOL-5-YLAMINE
• 1-[(3-fluorophenyl)methyl]indazol-5-amine
• 1-(3-fluorobenzyl)-1H-indazole-5-amine
• 1-(3-fluorobenzyl)-indazol-5-amine
• 5-Amino-1-(3-fluorobenzyl)-1H-indazole
• 5-amino-1-N-(3-fluorobenzyl) indazole
• QC-5396
• 1-[(3-fluorophenyl)methyl]-1H-indazol-5-amine
• 1H-Indazol-5-amine, 1-[(3-fluorophenyl)methyl]-
• 1-(3-fluoro-benzyl)-1H-indazol-5-ylamine
• 1-(3-Fluoro-benzyl)1H-indazol-5-ylamine
• 1-(3-Fluoro-benzyl)-1 H-indazol-5-ylamine
• AS-44214
• A4403
• 1-(3-fluorobenzyl)-1H-indazol 5-amine
• 5-amino-1-N-(3-fluorobenzyl)indazole
• BTNPJMNKYNWUPD-UHFFFAOYSA-N
• AKOS015917880
• DTXSID10428054
• MFCD08061259
• SB16301
• 1-(3-flurobenzyl)-1H-indazol-5-ylamine
• 202197-31-7
• SCHEMBL215702
• CS-0320723
• A10144

• MDL： MFCD08061259
• Inchi： 1S/C14H12FN3/c15-12-3-1-2-10(6-12)9-18-14-5-4-13(16)7-11(14)8-17-18/h1-8H,9,16H2
• InChI Key： BTNPJMNKYNWUPD-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)CN1C2C=CC(=CC=2C=N1)N

Computed Properties

• Exact Mass: 241.10200
• Monoisotopic Mass: 241.10152556g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 43.8Ų

Experimental Properties

• Density: 1.28
• Boiling Point: 438.1°C at 760 mmHg
• Flash Point: 218.7°C
• Refractive Index: 1.647
• PSA: 43.84000
• LogP: 3.38710

Additional information on 1-[(3-fluorophenyl)methyl]-1H-indazol-5-amine

Research Brief on 1-[(3-fluorophenyl)methyl]-1H-indazol-5-amine (CAS: 202197-31-7): Recent Advances and Applications

1-[(3-fluorophenyl)methyl]-1H-indazol-5-amine (CAS: 202197-31-7) is a chemically synthesized small molecule that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have focused on its role as a key intermediate or active pharmaceutical ingredient (API) in the development of novel drugs targeting various diseases, including cancer, inflammatory disorders, and neurological conditions. This research brief aims to summarize the latest findings related to this compound, highlighting its mechanisms of action, pharmacological properties, and potential clinical applications.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the inhibitory effects of 1-[(3-fluorophenyl)methyl]-1H-indazol-5-amine on protein kinases involved in cancer cell proliferation. The compound demonstrated selective inhibition of specific kinase isoforms, suggesting its potential as a targeted therapy for certain types of malignancies. The study utilized in vitro assays and molecular docking simulations to elucidate the binding interactions between the compound and its kinase targets, providing a structural basis for further optimization.

Another recent study, published in Bioorganic & Medicinal Chemistry Letters, explored the anti-inflammatory properties of 1-[(3-fluorophenyl)methyl]-1H-indazol-5-amine. The researchers found that the compound significantly reduced the production of pro-inflammatory cytokines in macrophage cell lines, likely through modulation of the NF-κB signaling pathway. These findings suggest its potential utility in the treatment of chronic inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease.

Pharmacokinetic studies of 1-[(3-fluorophenyl)methyl]-1H-indazol-5-amine have also been conducted to evaluate its drug-like properties. A 2022 report in Drug Metabolism and Disposition highlighted the compound's favorable metabolic stability and oral bioavailability in preclinical models. However, the study also noted the need for further optimization to address certain challenges, such as potential drug-drug interactions and off-target effects.

In addition to its therapeutic potential, 1-[(3-fluorophenyl)methyl]-1H-indazol-5-amine has been investigated as a versatile building block in medicinal chemistry. Its unique structural features, including the fluorophenyl and indazole moieties, make it a valuable scaffold for the design of new chemical entities. Recent synthetic methodologies have focused on improving the efficiency and scalability of its production, as reported in a 2023 article in Organic Process Research & Development.

Despite these promising developments, challenges remain in the clinical translation of 1-[(3-fluorophenyl)methyl]-1H-indazol-5-amine. Further studies are needed to fully characterize its safety profile, optimize its pharmacological properties, and identify the most suitable therapeutic indications. Collaborative efforts between academic researchers and pharmaceutical companies will be essential to advance this compound through the drug development pipeline.

In conclusion, 1-[(3-fluorophenyl)methyl]-1H-indazol-5-amine (CAS: 202197-31-7) represents a promising candidate for drug development, with demonstrated activity in multiple disease-relevant pathways. Continued research into its mechanisms of action, structural optimization, and preclinical evaluation will be critical to unlocking its full therapeutic potential. This research brief underscores the importance of ongoing investigation into this compound and its derivatives, which may ultimately lead to novel treatments for a range of medical conditions.